Cas no 2171869-33-1 (1-(3-cyclopentyl-1-propyl-1H-pyrazol-5-yl)ethan-1-one)

• Product Name: 1-(3-cyclopentyl-1-propyl-1H-pyrazol-5-yl)ethan-1-one
• CAS No: 2171869-33-1
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5788686
• PubChem ID: 165587659
• Update Time: 2023-12-26

1-(3-cyclopentyl-1-propyl-1H-pyrazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopentyl-1-propyl-1H-pyrazol-5-yl)ethan-1-one
• 2171869-33-1
• EN300-1617487

• Inchi： 1S/C13H20N2O/c1-3-8-15-13(10(2)16)9-12(14-15)11-6-4-5-7-11/h9,11H,3-8H2,1-2H3
• InChI Key： IPQGEQBNPHLFHN-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C2CCCC2)=NN1CCC

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.9Ų